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Compound of Interest

Compound Name:
Adefovir-d4 phosphate

(triethylamine)

Cat. No.: B12408371

Get Quote

Executive Safety Summary
Compound: Adefovir-d4 Phosphate (Triethylamine Salt) CAS: 1190021-70-5 (Labeled),

106941-25-7 (Unlabeled Parent) Risk Category:High Potency / Cytotoxic Hazard Primary

Target Organs: Kidneys (Nephrotoxicity), Liver, Reproductive System.

Operational Context: Adefovir-d4 is a deuterated analog of Adefovir, a nucleotide reverse

transcriptase inhibitor (NtRTI). It is primarily used as an internal standard in LC-MS/MS

bioanalysis. While used in milligram quantities, it retains the toxicity profile of the parent

compound. The "triethylamine phosphate" salt form enhances solubility in organic solvents but

requires strict moisture control.

Immediate Danger:

Inhalation: High risk during weighing of dry powder.

Chronic Exposure: Potential for cumulative renal damage and lactic acidosis.[1][2]
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Reproductive Hazard: Classed as a reproductive toxin; strict isolation required for pregnant

personnel.

Part 1: Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for any manipulation of Adefovir-d4.

Activity
Respiratory
Protection

Dermal
Protection

Eye/Face
Protection

Engineering
Controls

Vial Reception &

Storage

N95 (Minimum)

or Surgical Mask

Nitrile Gloves

(Double gloved,

0.11mm min)

Safety Glasses

with Side Shields

Class II Biosafety

Cabinet (BSC) or

Fume Hood

recommended

for opening

secondary

packaging.

Weighing (Solid

Powder)

PAPR (Powered

Air Purifying

Respirator) or

N95 fit-tested if

in BSC.

Double Nitrile

Gloves (Outer

glove changed

immediately if

contaminated).

Tyvek Lab

Coat/Sleeve

covers.

Safety Goggles

(sealed) or Face

Shield

REQUIRED:

Chemical Fume

Hood or Powder

Containment

Hood (HEPA

filtered).

Solution

Preparation

N95 or Half-

mask respirator

with P100 filters.

Double Nitrile

Gloves.

Chemically

resistant apron if

handling >10mL.

Safety Goggles
Chemical Fume

Hood.

Waste Disposal N95

Double Nitrile

Gloves + Heavy

Duty Utility

Gloves (outer).

Safety Goggles

Fume Hood for

liquid

consolidation.
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Part 2: Operational Protocols
2.1 Reception and Storage

Receipt: Inspect the shipping container for integrity. If the inner vial is broken, do not open.

Seal in a secondary Ziploc bag and contact EHS immediately.

Storage Conditions: Store at -20°C.

Desiccation: This salt form is hygroscopic. Store in a desiccator or with silica gel packs.

Equilibration: Allow the vial to warm to room temperature (approx. 30 mins) inside a fume

hood before opening. This prevents condensation from forming on the cold powder, which

causes hydrolysis and weighing errors.

2.2 Safe Weighing Procedure (The Critical Step)
Objective: Transfer <5 mg of powder without aerosolization.

Tools: Anti-static gun (Zerostat), micro-spatula (stainless steel), analytical microbalance.

Protocol:

Setup: Place the balance inside the fume hood or a dedicated powder enclosure.

Static Control: Use the anti-static gun on the vial and the spatula. Deuterated standards are

often "fluffy" and prone to static fly-away.

Taring: Tare the receiving vessel (volumetric flask or amber vial), not the spatula.

Transfer: Gently tap the powder. Do not scoop aggressively.

Closure: Cap the receiving vessel immediately after transfer.

Decontamination: Wipe the balance area and the exterior of the stock vial with 10% bleach

followed by 70% ethanol/isopropanol.

2.3 Solubilization & Stock Preparation
Solubility: The triethylamine salt improves solubility in organic solvents.
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Recommended Solvent:DMSO (Dimethyl sulfoxide) or Methanol. Avoid water for long-term

stock storage due to potential hydrolysis of the phosphate ester over time.

Concentration: Prepare a high-concentration stock (e.g., 1 mg/mL) to minimize handling

volume.

Storage of Solutions: Aliquot into single-use amber glass vials with Teflon-lined caps. Store

at -80°C for long-term stability (>3 months).

Part 3: Emergency & Waste Procedures
3.1 Spill Response

Dry Spill (Powder):

Evacuate the immediate area.[3]

Do NOT use a brush or broom (creates dust).

Cover spill with wet paper towels (dampened with water) to suppress dust.

Wipe up carefully from the outside in.

Double bag all waste.

Wet Spill (Solution):

Absorb with inert material (vermiculite or chem-pads).

Clean surface with 10% bleach (destroys nucleotide analogs) followed by water.

3.2 Waste Disposal
Classification:Cytotoxic/Genotoxic Chemical Waste.

Segregation: Do not mix with general solvent waste. Use a dedicated container labeled "High

Potency / Antiviral Waste".

Destruction: Must be disposed of via High-Temperature Incineration.
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Part 4: Visualizations
Figure 1: Safe Handling Workflow
This diagram outlines the logical flow from storage to solubilization, emphasizing critical control

points.
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Figure 2: Exposure Response Logic
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Immediate actions to take in case of accidental exposure.

Accidental Exposure Identify Type

Skin Contact

Eye Contact

Inhalation

Wash with Soap/Water
(15 mins)

Eye Wash Station
(15 mins)

Move to Fresh Air
Seek Medical Aid

Report to EHS
(Incident Log)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal Protective Equipment & Operational Guide:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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